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Compound of Interest

Compound Name: 1,2,3,6-Tetragalloylglucose

Cat. No.: B7765624 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of

1,2,3,6-Tetragalloylglucose in a laboratory setting. Given the absence of a specific,

comprehensive Safety Data Sheet (SDS) for this compound, the following recommendations

are based on the known hazards of its structural components, particularly its phenolic nature.

Phenols as a class of compounds are known to be toxic and corrosive. Therefore, stringent

safety protocols are essential.

Hazard Identification and Engineering Controls
1,2,3,6-Tetragalloylglucose is a polyphenol. While specific toxicity data for this compound is

not readily available, its chemical structure suggests that it should be handled with care,

assuming hazards similar to other phenolic compounds. Phenols can be toxic, and corrosive,

and may cause chemical burns.

Engineering Controls are the primary line of defense:

Fume Hood: All work involving the handling of 1,2,3,6-Tetragalloylglucose in solid form or in

solution should be conducted in a certified chemical fume hood to minimize inhalation

exposure.

Ventilation: Ensure the laboratory has good general ventilation to maintain airborne

concentrations at the lowest achievable level.
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Eyewash Station and Safety Shower: An ANSI-approved eyewash station and safety shower

must be immediately accessible within a 10-second travel distance from the work area.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling 1,2,3,6-Tetragalloylglucose. The

following table summarizes the required PPE.
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Body Part
Personal Protective

Equipment

Specifications and

Recommendations

Hands Chemical-resistant gloves

Double gloving is

recommended. For incidental

contact, two pairs of nitrile

gloves (minimum 4-mil

thickness) or one pair of 8-mil

nitrile gloves can be used. For

more extensive work or in case

of a spill, heavy-duty gloves

such as Butyl rubber or Viton®

are required due to the

potential for phenols to

penetrate standard nitrile

gloves. Gloves must be

inspected before use and

changed immediately if

contaminated.[1][2]

Eyes/Face Safety goggles and face shield

Standard safety glasses are

not sufficient. Chemical splash

goggles and a full-face shield

are necessary to protect

against splashes.[2]

Body Laboratory coat and apron

A standard laboratory coat

should be worn. If there is a

potential for splashing, a

chemically resistant apron

made of materials like

neoprene or butyl rubber

should also be worn.[1]

Respiratory Respirator (if required) A respirator with an

appropriate filter (e.g., A-P3 for

phenol and aerosols) should

be used if engineering controls

are insufficient or during a
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large spill. A proper fit test and

training are required.[2][3]

Feet Closed-toe shoes

Impervious, closed-toe shoes

must be worn at all times in the

laboratory.[2]

Operational Plan: Step-by-Step Handling Procedures
1. Preparation:

Before handling, ensure all necessary PPE is readily available and in good condition.
Confirm that the chemical fume hood, eyewash station, and safety shower are all functioning
correctly.
Prepare all necessary equipment and reagents within the fume hood to minimize movement
of the hazardous material.

2. Handling the Compound:

Always handle 1,2,3,6-Tetragalloylglucose within a certified chemical fume hood.
Avoid creating dust when working with the solid form.
When preparing solutions, add the solid to the solvent slowly to prevent splashing.
Keep containers tightly closed when not in use.[2]
Do not eat, drink, or smoke in the laboratory.[2]

3. Post-Handling:

Thoroughly wash hands with soap and water after handling, even if gloves were worn.[2]
Clean the work area within the fume hood after completion of the task.

Disposal Plan
All waste containing 1,2,3,6-Tetragalloylglucose must be treated as hazardous waste.

Solid Waste: Collect any solid waste, including contaminated gloves, weigh paper, and

pipette tips, in a designated, labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing 1,2,3,6-Tetragalloylglucose in a separate,

labeled hazardous waste container. Do not pour this waste down the drain.[4]
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Container Disposal: Dispose of the original container and any contaminated containers as

hazardous waste.[4]

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

The institutional Environmental Health and Safety (EHS) office should be consulted for

specific guidance.[5]

Emergency Procedures
Exposure Type Immediate Action

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin with copious amounts of

water for at least 30 minutes. Seek immediate

medical attention.[3]

Eye Contact

Immediately flush the eyes with water at an

eyewash station for at least 20 minutes, holding

the eyelids open. Seek immediate medical

attention.[3]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, begin artificial respiration. Seek

immediate medical attention.[4]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink one or two glasses of water.

Seek immediate medical attention.[4]

Spill

Evacuate the area. For a small spill within a

fume hood, use an appropriate absorbent

material to contain the spill. For larger spills, or

any spill outside of a fume hood, contact the

institutional EHS office immediately.

Workflow for Safe Handling of 1,2,3,6-
Tetragalloylglucose
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Safe Handling Workflow for 1,2,3,6-Tetragalloylglucose
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Caption: Workflow for the safe handling of 1,2,3,6-Tetragalloylglucose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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